Cas no 240143-46-8 (4-(1-methylethyl)-1-Piperazineacetonitrile)

• Product Name: 4-(1-methylethyl)-1-Piperazineacetonitrile
• CAS No: 240143-46-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 245606
• PubChem ID: 10820984
• Update Time: 2025-04-19

4-(1-methylethyl)-1-Piperazineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylethyl)-1-Piperazineacetonitrile
• (4-isopropyl-piperazin-1-yl)-acetonitrile
• 1-Piperazineacetonitrile,4-(1-methylethyl)-
• (4-isopropyl-phenyl)-triphenyl-silane
• AC1L5RRU
• AC1Q1GRB
• AG-K-43184
• AR-1L7572
• CTK4D9883
• NSC131585
• triphenyl[4-(propan-2-yl)phenyl]silane
• 240143-46-8
• 2-(4-Isopropylpiperazin-1-yl)acetonitrile
• SCHEMBL1306939
• CCDXASUPAAQKPC-UHFFFAOYSA-N

• Inchi： 1S/C9H17N3/c1-9(2)12-7-5-11(4-3-10)6-8-12/h9H,4-8H2,1-2H3
• InChI Key： CCDXASUPAAQKPC-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCN(CC#N)CC1

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.3Ų